Cas no 6476-32-0 (2-Phenoxybenzonitrile)

2-Phenoxybenzonitrile structure
Product Name:2-Phenoxybenzonitrile
CAS No:6476-32-0
Molecular Formula:C13H9NO
Molecular Weight:195.2167
MDL:MFCD08271960
CID:500617
PubChem ID:12548616
2-Phenoxybenzonitrile Properties
Names and Identifiers
-
- 2-Phenoxybenzonitrile
- Benzonitrile,2-phenoxy-
- phenoxybenzonitrile
- Benzonitrile, 2-phenoxy-
- 2-phenoxy-benzonitrile
- 2-phenoxybenzenecarbonitrile
- BNVCOVNARIQBEO-UHFFFAOYSA-N
- 5100AH
- AR3632
- SBB091876
- TRA0002425
- SY013637
- AB0061491
- AKOS000262319
- MFCD08271960
- CS-0137258
- A867832
- AS-45651
- DTXSID60502171
- 6476-32-0
- EN300-7400456
- AC-23573
- SCHEMBL1162713
- FT-0755757
-
- MDL: MFCD08271960
- InChIKey: BNVCOVNARIQBEO-UHFFFAOYSA-N
- Inchi: 1S/C13H9NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
- SMILES: O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C#N
Computed Properties
- Exact Mass: 195.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 195.068413911g/mol
- Heavy Atom Count: 15
- Complexity: 236
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 33
Experimental Properties
- LogP: 3.35058
- PSA: 33.02000
- Refractive Index: 1.61
- Boiling Point: 188 °C
- Flash Point: 132.642℃
- Color/Form: White to Yellow Sticky Oil to Solid
- Density: 1.172
2-Phenoxybenzonitrile Security Information
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
- Signal Word:Warning
2-Phenoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Phenoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003IB3-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
$21.00 | 2025-02-20 | |
A2B Chem LLC | AB62895-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
$30.00 | 2024-04-19 | |
Aaron | AR003IJF-100mg |
2-Phenoxybenzonitrile |
6476-32-0 | 97% | 100mg |
$5.00 | 2025-01-22 | |
abcr | AB223711-1 g |
2-Phenoxybenzonitrile; 95% |
6476-32-0 | 1g |
€160.60 | 2023-02-05 | ||
Alichem | A019097614-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$371.28 | 2023-09-01 | |
Ambeed | A204855-250mg |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 250mg |
$20.0 | ||
Apollo Scientific | OR953387-1g |
2-Phenoxybenzonitrile |
6476-32-0 | 98% | 1g |
£20.00 | 2025-02-20 | |
Chemenu | CM153508-10g |
2-Phenoxybenzonitrile |
6476-32-0 | 95% | 10g |
$334 | ||
Crysdot LLC | CD12047548-5g |
2-Phenoxybenzonitrile |
6476-32-0 | 95+% | 5g |
$223 | 2024-07-24 | |
Enamine | EN300-7400456-0.05g |
2-phenoxybenzonitrile |
6476-32-0 | 95% | 0.05g |
$19.0 | 2023-07-07 |
2-Phenoxybenzonitrile Related Literature
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Ji Eon Kim,Yun-Bin Cho,Chongmok Lee,Youngmi Lee Phys. Chem. Chem. Phys., 2013,15, 15365-15370
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Jens Heilmann,Sergei F. Boulyga,Klaus G. Heumann J. Anal. At. Spectrom., 2009,24, 385-390
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Sandra Rabaça,Dulce Belo,Ana Cláudia Cerdeira,Sandra Isabel Godinho Dias,Moritz Berkemeier Castelo Branco,Laura Cristina Jesus Pereira,Isabel Cordeiro Santos,Marc Fourmigué,Manuel Almeida CrystEngComm, 2009,11, 2154-2159
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R. Marx,F. Moro,M. Dörfel,L. Ungur,M. Waters,S. D. Jiang,M. Orlita,J. Taylor,W. Frey,L. F. Chibotaru,J. van Slageren Chem. Sci., 2014,5, 3287-3293
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Shanlong Li,Chunyang Yu,Yongfeng Zhou Phys. Chem. Chem. Phys., 2020,22, 24934-24942
-
Hong Wang,Guanzhong Wang,Pengfei Bao,Zhibin Shao,Xiang Zhang,Shaolin Yang,Wei Zhu,Bingchen Deng CrystEngComm, 2014,16, 2593-2597
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Francesca Ercole,Matthew C. Urquhart,Lisa M. Kaminskas,Cameron J. Nowell,Michael R. Whittaker Biomater. Sci., 2021,9, 835-846
-
Lei Zhang,Junjie Li,Kieran Doyle-Davis,Ruying Li,Zhenbo Wang,Xueliang Sun J. Mater. Chem. A, 2020,8, 16582-16589
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6476-32-0)2-Phenoxybenzonitrile

Purity:99%
Quantity:25g
Price($):330.0